Cas no 957120-43-3 (8-Bromo-6-nitroimidazo1,2-apyridine hydrochloride)

• Product Name: 8-Bromo-6-nitroimidazo1,2-apyridine hydrochloride
• CAS No: 957120-43-3
• MF: C₇H₅BrClN₃O₂
• MW: 278.490499258041
• MDL: MFCD09800973
• CID: 802782
• PubChem ID: 44118604
• Update Time: 2025-11-02

8-Bromo-6-nitroimidazo1,2-apyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride
• 8-Bromo-6-nitroimidazo-[1,2-a]pyridine hydrochloride
• 8-BROMO-6-NITROIMIDAZO[1,2-A]PYRIDINE, HCL
• Imidazo[1,2-a]pyridine,8-bromo-6-nitro-, hydrochloride (1:1)
• 957120-43-3
• DTXSID50656910
• PS-10507
• 8-Bromo-6-nitroimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• 8-bromo-6-nitroimidazo[1,2-a]pyridine;hydrochloride
• CS-0211002
• 8-BROMO-6-NITROIMIDAZO[1,2-A]PYRIDINE HCL
• BL007817
• 8-Bromo-6-nitroimidazo[1,2-a]pyridinehydrochloride
• MFCD09800973
• AKOS015892424
• 8-Bromo-6-nitro-imidazo[1,2-a]pyridine Hydrochloride
• 8-Bromo-6-nitroimidazo1,2-apyridine hydrochloride

• MDL： MFCD09800973
• Inchi： 1S/C7H4BrN3O2.ClH/c8-6-3-5(11(12)13)4-10-2-1-9-7(6)10;/h1-4H;1H
• InChI Key： XAUNQZNOHAPMMP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=CN=C21)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 276.92500
• Monoisotopic Mass: 276.92537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.12000
• LogP: 3.33020

Additional information on 8-Bromo-6-nitroimidazo1,2-apyridine hydrochloride

8-Bromo-6-nitroimidazo[1,2-a]pyridine Hydrochloride (CAS 957120-43-3): A Comprehensive Overview

8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride (CAS 957120-43-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This heterocyclic compound belongs to the imidazopyridine class, known for its diverse biological activities and potential therapeutic applications. With the increasing demand for novel drug candidates, compounds like 8-bromo-6-nitroimidazopyridine HCl are being extensively studied for their unique properties and mechanisms of action.

The molecular structure of 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride features a bromo substituent at the 8-position and a nitro group at the 6-position of the imidazopyridine core. These functional groups contribute to its distinct chemical reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in exploring its potential as a kinase inhibitor scaffold, given the growing importance of kinase-targeted therapies in treating various diseases.

In recent years, the pharmaceutical industry has shown tremendous interest in imidazopyridine derivatives due to their wide range of biological activities. The 8-bromo-6-nitro substituted variant has demonstrated promising results in preliminary studies as a potential modulator of cellular signaling pathways. Its unique electronic properties, resulting from the combination of bromo and nitro substituents, make it particularly interesting for structure-activity relationship (SAR) studies in drug discovery programs.

The synthesis of 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The bromination and nitration steps are carefully controlled to ensure high regioselectivity and yield. Recent advances in synthetic methodologies have improved the accessibility of this compound, making it more available for research purposes. Pharmaceutical chemists often utilize this compound as a key building block for developing more complex molecular architectures with enhanced biological properties.

From a pharmacological perspective, the imidazo[1,2-a]pyridine core present in this compound is known to interact with various biological targets. The 8-bromo-6-nitro substitution pattern appears to influence the compound's binding affinity and selectivity towards certain enzymes and receptors. Current research focuses on evaluating its potential as a lead compound for developing new therapeutic agents, particularly in areas such as inflammation modulation and cellular proliferation control.

The physicochemical properties of 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride make it suitable for various formulation approaches. Its hydrochloride salt form enhances water solubility, which is crucial for biological testing and potential drug development. Researchers are investigating its stability under different conditions, as well as its compatibility with various excipients, to assess its formulation potential for future pharmaceutical applications.

In the context of current pharmaceutical trends, the exploration of nitroimidazole derivatives like this compound aligns with the growing interest in targeted therapies. The compound's potential to serve as a privileged structure in medicinal chemistry is particularly relevant in the era of personalized medicine. Its structural features allow for diverse modifications, enabling medicinal chemists to fine-tune its properties for specific therapeutic applications.

Quality control and analytical characterization of 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride are essential aspects of its research applications. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. These quality assurance measures are critical for obtaining reliable and reproducible results in biological studies.

The commercial availability of 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride from specialized chemical suppliers has facilitated its use in various research settings. While it remains primarily a research chemical, its potential applications continue to expand as new biological activities are discovered. The compound's current market position reflects the growing demand for structurally diverse heterocyclic compounds in drug discovery programs.

Safety considerations for handling 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride follow standard laboratory protocols for chemical substances. Researchers are advised to consult the material safety data sheet (MSDS) and implement appropriate protective measures when working with this compound. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain its stability over extended periods.

Future research directions for 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride may include exploring its potential in combination therapies or as part of drug conjugates. The compound's versatility as a synthetic intermediate positions it well for continued investigation in various therapeutic areas. As the understanding of its biological interactions deepens, new applications may emerge in fields such as chemical biology and molecular probe development.

In conclusion, 8-Bromo-6-nitroimidazo[1,2-a]pyridine hydrochloride (CAS 957120-43-3) represents an important chemical entity in modern medicinal chemistry research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery efforts. As research progresses, this compound may contribute to the development of novel therapeutic agents addressing unmet medical needs, reflecting the ongoing innovation in pharmaceutical science.